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Compound of Interest

Compound Name: Trestolone Acetate

Cat. No.: B1199451 Get Quote

Disclaimer: This document provides guidance on the proper disposal of Trestolone Acetate
based on publicly available Safety Data Sheets (SDS) and general chemical safety principles.

Researchers, scientists, and drug development professionals must always consult their

institution's Environmental Health and Safety (EHS) department and adhere to all local, state,

and federal regulations, as these supersede any general guidance provided herein.

Trestolone Acetate, also known as 7α-methyl-19-nortestosterone (MENT), is a synthetic

anabolic-androgenic steroid.[1][2] While some safety data sheets may not classify the

substance as hazardous under the Globally Harmonized System (GHS)[3], other product

information states it should be considered hazardous until more information is available.[4]

Furthermore, it is classified as a Schedule III compound in the United States.[4] Given its

nature as a potent, physiologically active substance and its self-assessed classification as

"slightly hazardous for water", a cautious and systematic approach to its disposal is imperative

to ensure personnel safety and environmental protection. Disposal with household waste, as

suggested for small quantities in one SDS, is not an appropriate practice for laboratory or

research settings.

Safety and Classification Data
The following table summarizes key safety and regulatory information for Trestolone Acetate.
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Parameter Information Citation

Chemical Name

Trestolone Acetate; 17β-

(acetyloxy)-7α-methyl-estr-4-

en-3-one

CAS Number 6157-87-5

GHS Classification

The substance is not

classified, according to the

Globally Harmonized System

(GHS) provided in the Cayman

SDS.

Transport Information
Not regulated under DOT,

IMDG, IATA classifications.

Environmental Hazards

Water hazard class 1 (Self-

assessment): slightly

hazardous for water.

Special Notes

Regulated as a Schedule III

compound in the United

States. Should be considered

hazardous until further data is

available.

Step-by-Step Disposal Protocol
This protocol outlines the necessary procedures for the safe handling and disposal of

Trestolone Acetate waste in a laboratory environment.

Personal Protective Equipment (PPE) and Handling
PPE Requirement: Always wear appropriate PPE, including chemical-resistant gloves (e.g.,

nitrile), a lab coat, and chemical safety goggles when handling Trestolone Acetate in any

form (solid, liquid, or as waste).

Ventilation: Handle the compound and its waste in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.
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Waste Segregation and Containerization
Proper segregation is crucial to prevent unintended chemical reactions and to ensure compliant

disposal.

Solid Waste:

Collect unused or expired Trestolone Acetate powder, contaminated consumables (e.g.,

weigh boats, pipette tips, wipes), and spill cleanup materials in a dedicated, robust

container with a secure, tight-fitting lid.

The container must be made of a compatible material (e.g., high-density polyethylene).

Liquid Waste:

Collect all solutions containing Trestolone Acetate in a dedicated, leak-proof hazardous

waste container.

Do not mix this waste stream with other solvents or aqueous waste unless compatibility is

confirmed and permitted by your institution's EHS guidelines.

Chemically Contaminated Sharps:

Dispose of any needles or blades contaminated with Trestolone Acetate in a designated,

puncture-resistant sharps container labeled for chemically contaminated sharps.

Waste Container Labeling
Accurate labeling is a critical safety and regulatory requirement.

Immediately label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "Trestolone Acetate"

The approximate concentration and quantity of the waste.

The date when waste was first added to the container (accumulation start date).
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The name of the principal investigator or laboratory contact.

Decontamination Procedures
Reusable Labware: Decontaminate all non-disposable glassware and equipment that has

been in contact with Trestolone Acetate.

Triple rinse the equipment with a suitable solvent (e.g., ethanol or acetone) that can

dissolve the compound.

Collect all rinsate as hazardous liquid waste in the appropriate, labeled container.

After the solvent rinse, wash the labware thoroughly with soap and water.

Work Surfaces: Decontaminate work surfaces (e.g., fume hood, benchtop) with an

appropriate solvent followed by a soap and water wash. Collect all cleaning materials (e.g.,

wipes) as solid hazardous waste.

Spill Management
In the event of a spill, prioritize safety and containment.

Alert Personnel: Immediately notify others in the vicinity.

Containment: If it is safe to do so, contain the spill using an inert absorbent material such as

vermiculite, sand, or a commercial spill kit. Do not allow the material to enter drains or

waterways.

Cleanup: Carefully collect the absorbent material and any contaminated debris into your

designated solid hazardous waste container.

Decontaminate: Clean the spill area thoroughly as described in the decontamination

procedure above.

Large Spills: For large spills, evacuate the area and immediately contact your institution's

EHS office for emergency response.

Final Disposal
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Storage: Store sealed and labeled hazardous waste containers in a designated Satellite

Accumulation Area within your laboratory. Ensure containers are kept closed except when

adding waste.

EHS Pickup: Arrange for the disposal of all Trestolone Acetate waste through your

institution's EHS-approved hazardous waste management program. Complete all required

paperwork and schedule a waste pickup as per your facility's procedures.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of

Trestolone Acetate waste streams in a laboratory setting.
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Waste Generation Point

1. Identify Waste Type

2. Segregate & Contain

3. Label Container

4. Final Disposal

Trestolone Acetate Waste Generated

Solid Waste
(e.g., powder, contaminated wipes,

PPE, spill debris)

Liquid Waste
(e.g., solutions, solvent rinsate)

Contaminated Sharps
(e.g., needles, blades)

Place in dedicated,
sealed container for

solid chemical waste.

Place in dedicated,
leak-proof container for
liquid chemical waste.

Place in puncture-resistant
'Chemically Contaminated

Sharps' container.

Label Clearly:
- 'Hazardous Waste'
- 'Trestolone Acetate'

- Concentration & Quantity
- Accumulation Date

Store in designated
Satellite Accumulation Area

Contact EHS for
Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Trestolone Acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

